Cas no 62289-78-5 (2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide)

• Product Name: 2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide
• CAS No: 62289-78-5
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 450680
• PubChem ID: 12320844
• Update Time: 2025-04-19

2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-phenyl-, hydrazide
• 2-phenyltriazole-4-carbohydrazide
• DTXSID10488532
• AKOS008969165
• 2-Phenyl-2H-1,2,3-triazole-4-carbohydrazide
• 2-phenyl-2h-1,2,3-triazole-4-carboxylic hydrazide
• 62289-78-5

• Inchi： 1S/C9H9N5O/c10-12-9(15)8-6-11-14(13-8)7-4-2-1-3-5-7/h1-6H,10H2,(H,12,15)
• InChI Key： QHDPUJMCRUPKIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)N=1)NN

Computed Properties

• Exact Mass: 203.08087
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.83